- Trityl Isocyanide as a Mechanistic Probe in Multicomponent Chemistry: Walking the Line between Ugi- and Strecker-type Reactions, Chemistry - A European Journal, 2016, 22(23), 7837-7842
Cas no 1918941-25-9 (α-(Phenylamino)-N-(triphenylmethyl)benzeneacetamide)
1918941-25-9 structure
Product Name:α-(Phenylamino)-N-(triphenylmethyl)benzeneacetamide
CAS No:1918941-25-9
MF:C33H28N2O
MW:468.588228225708
CID:5667572
Update Time:2024-02-02
α-(Phenylamino)-N-(triphenylmethyl)benzeneacetamide Chemical and Physical Properties
Names and Identifiers
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- α-(Phenylamino)-N-(triphenylmethyl)benzeneacetamide
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- Inchi: 1S/C33H28N2O/c36-32(31(26-16-6-1-7-17-26)34-30-24-14-5-15-25-30)35-33(27-18-8-2-9-19-27,28-20-10-3-11-21-28)29-22-12-4-13-23-29/h1-25,31,34H,(H,35,36)
- InChI Key: GBNAULGSRUAHHL-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=CC=C2)C(NC(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)=O)=CC=CC=C1
Experimental Properties
- Density: 1.180±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 702.9±60.0 °C(Predicted)
- pka: 12.93±0.46(Predicted)
α-(Phenylamino)-N-(triphenylmethyl)benzeneacetamide Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol , Dichloromethane ; 1 h, rt
Reference
α-(Phenylamino)-N-(triphenylmethyl)benzeneacetamide Raw materials
α-(Phenylamino)-N-(triphenylmethyl)benzeneacetamide Preparation Products
α-(Phenylamino)-N-(triphenylmethyl)benzeneacetamide Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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